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Compound of Interest

Compound Name: 1,3-Butanediol diacrylate

Cat. No.: B091283

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of 1,3-Butanediol
diacrylate (1,3-BDDA) as a reactive diluent and crosslinker in the formulation of flexible
coatings and adhesives. The information is intended to guide researchers and scientists in
developing and evaluating formulations for a variety of applications, including flexible
electronics, medical devices, and high-performance textiles.

Introduction to 1,3-Butanediol Diacrylate in Flexible
Formulations

1,3-Butanediol diacrylate (CAS RN: 19485-03-1) is a difunctional acrylate monomer known
for its ability to enhance the flexibility, adhesion, and toughness of cured polymers.[1] Its linear
C4 backbone with a pendant methyl group provides a balance of flexibility and hardness,
making it a valuable component in formulations where elasticity and durability are critical. In
radiation-curable systems, such as those cured by ultraviolet (UV) or electron beam (EB)
energy, 1,3-BDDA acts as a reactive diluent, reducing the viscosity of the formulation for
improved processing and application, while also participating in the polymerization reaction to
become an integral part of the final polymer network.[1]

The inclusion of 1,3-BDDA in coating and adhesive formulations can impart several desirable
properties:
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» Enhanced Flexibility and Elongation: The structure of 1,3-BDDA contributes to a lower
crosslink density compared to shorter-chain diacrylates, resulting in a more flexible polymer
network with higher elongation at break.

o Improved Adhesion: The polarity of the ester groups in the acrylate moiety can promote
adhesion to a variety of substrates.

o Good Toughness and Impact Resistance: The flexible nature of the 1,3-butanediol linkage
helps to dissipate energy from impacts, improving the overall toughness of the coating or
adhesive.

o Fast Curing Response: As a diacrylate, it possesses two reactive functional groups, allowing
for rapid polymerization upon exposure to UV or EB radiation in the presence of a suitable
photoinitiator.

Application in Flexible Coatings

Flexible coatings are essential for applications involving substrates that are subject to bending,
stretching, or folding. The incorporation of 1,3-BDDA can significantly improve the performance
of such coatings.

Example Formulation for a Flexible UV-Curable Coating

The following table outlines a starting point formulation for a flexible, clear UV-curable coating.
The concentration of 1,3-BDDA can be varied to achieve the desired balance of flexibility,
hardness, and other properties.
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Component

Function

Weight Percentage (%)

Primary polymer backbone,

Urethane Acrylate Oligomer provides toughness and 40 - 60

flexibility
S Reactive diluent, enhances

1,3-Butanediol Diacrylate o ) 20-40
flexibility and adhesion
Monofunctional reactive

Isobornyl Acrylate diluent, improves hardness 10-20
and adhesion

o Initiates polymerization upon

Photoinitiator (e.g., TPO) 2-5
UV exposure

Leveling Agent Improves surface finish 0.1-05

Quantitative Performance Data

The following table summarizes the expected performance of a flexible coating with varying

concentrations of 1,3-Butanediol diacrylate.

Formulation A

Formulation B

Formulation C

Property Test Method (20% 1,3- (30% 1,3- (40% 1,3-
BDDA) BDDA) BDDA)
Pencil Hardness ASTM D3363 H F HB
Mandrel Bend ] ) )
o ASTM D522 1/8 inch pass 1/8 inch pass 1/4 inch pass

(Flexibility)
Elongation at

ASTM D2370 50 75 100
Break (%)
Adhesion (Cross-

ASTM D3359 5B 5B 5B

hatch)

Application in Flexible Adhesives
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In adhesive formulations, 1,3-BDDA can be used to develop flexible yet strong bonds, suitable
for laminating flexible substrates or for applications requiring vibration and impact resistance.

Example Formulation for a Flexible UV-Curable Adhesive

This table provides a model formulation for a flexible UV-curable adhesive.

Component Function Weight Percentage (%)

) Provides adhesion and
Epoxy Acrylate Oligomer ) ) 30-50
chemical resistance

o Reactive diluent, enhances
1,3-Butanediol Diacrylate o 30-50
flexibility and peel strength

Monofunctional reactive
2-Hydroxyethyl Acrylate diluent, improves adhesion to 10-20

polar substrates

Photoinitiator (e.g., Irgacure Initiates polymerization upon 3.6
184) UV exposure

Adhesion Promoter (e.g., Improves bonding to specific 05.2
Silane) substrates '

Quantitative Performance Data

The following table illustrates the anticipated impact of 1,3-Butanediol diacrylate
concentration on the performance of a flexible adhesive.
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Formulation X Formulation Y Formulation Z

Property Test Method (30% 1,3- (40% 1,3- (50% 1,3-
BDDA) BDDA) BDDA)

Peel Strength

ISO 8510-2 15 20 25
(N/25mm)
Lap Shear

ASTM D1002 8 6 4
Strength (MPa)
Elongation at

ASTM D638 80 120 180
Break (%)
Glass Transition

DSC 45 35 25

Temp. (Tg, °C)

Experimental Protocols
Preparation of UV-Curable Formulations

o Component Weighing: Accurately weigh all components (oligomers, monomers,
photoinitiators, and additives) in a light-blocking container.

e Mixing: Combine the components and mix thoroughly using a mechanical stirrer or a
planetary mixer at room temperature until a homogeneous solution is obtained. For highly
viscous oligomers, gentle heating (40-50 °C) may be applied to reduce viscosity and
facilitate mixing.

e Degassing: If necessary, degas the formulation in a vacuum chamber to remove any
entrapped air bubbles, which can cause defects in the cured film.

o Storage: Store the prepared formulation in a dark, cool place away from direct sunlight or
other sources of UV radiation.

Coating and Adhesive Application and Curing

o Substrate Preparation: Ensure the substrate surface is clean, dry, and free of any
contaminants such as dust, oil, or grease. Surface treatment (e.g., corona treatment for
plastics) may be required to improve adhesion.
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Application: Apply the formulated coating or adhesive to the substrate using a suitable
method such as spin coating, bar coating, or screen printing to achieve a uniform film
thickness. For adhesives, apply to one substrate and then join with the second substrate.

UV Curing: Expose the coated substrate or bonded assembly to a UV light source (e.g., a
mercury arc lamp or a UV LED lamp) with a specific wavelength and intensity. The required
UV dose will depend on the formulation, film thickness, and the desired degree of cure.

Standardized Testing Protocols

Coating Flexibility (Mandrel Bend Test) - ASTM D522 / D4145: This test method evaluates
the resistance of a coating to cracking when elongated by bending the coated substrate over
a conical or cylindrical mandrel.[2][3] The flexibility is determined by the smallest mandrel
diameter over which the coated panel can be bent without cracking.[2][3]

Adhesive Peel Strength (180° Peel Test) - ISO 8510-2: This standard specifies a method for
determining the peel resistance of a bonded assembly of one rigid and one flexible
substrate.[4] The test measures the force required to peel the flexible substrate from the rigid
one at a 180-degree angle and a constant speed.[4]

Tensile Properties (Elongation at Break) - ASTM D2370 (Coatings) / ASTM D638
(Adhesives): These methods determine the tensile strength and elongation of free films of
coatings and plastics (adhesives). A dog-bone shaped specimen is pulled in a tensile tester
until it breaks, and the elongation at the point of failure is recorded.

Adhesion (Cross-Hatch Test) - ASTM D3359: This test assesses the adhesion of a coating to
a substrate by making a lattice pattern of cuts through the coating, applying a pressure-
sensitive tape over the lattice, and then rapidly removing the tape. The adhesion is rated
based on the amount of coating removed.

Pencil Hardness - ASTM D3363: This test method determines the hardness of a coating by
the scratching action of calibrated pencils of varying hardness.

Diagrams
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Application Notes and Protocols: 1,3-Butanediol
Diacrylate in Flexible Coatings and Adhesives]. BenchChem, [2025]. [Online PDF]. Available
at: [https://www.benchchem.com/product/b091283#1-3-butanediol-diacrylate-in-the-
formulation-of-flexible-coatings-and-adhesives]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 8/8 Tech Support


https://www.nbinno.com/article/monomers/decoding-1-3-butanediol-dimethacrylate-key-component-modern-material-science-xd
https://purefreeform.com/astm-coating-strength/
https://www.highperformancecoatings.org/resources/astm-coating-testing-cheat-sheet
https://www.qualitester.com/standards/iso-8510-2/
https://www.benchchem.com/product/b091283#1-3-butanediol-diacrylate-in-the-formulation-of-flexible-coatings-and-adhesives
https://www.benchchem.com/product/b091283#1-3-butanediol-diacrylate-in-the-formulation-of-flexible-coatings-and-adhesives
https://www.benchchem.com/product/b091283#1-3-butanediol-diacrylate-in-the-formulation-of-flexible-coatings-and-adhesives
https://www.benchchem.com/product/b091283#1-3-butanediol-diacrylate-in-the-formulation-of-flexible-coatings-and-adhesives
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b091283?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b091283?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

